Cas no 33404-34-1 (D-(+)-Cellotriose)
D-(+)-Cellotriose structure
Product Name:D-(+)-Cellotriose
CAS No:33404-34-1
MF:C18H32O16
MW:504.437088012695
MDL:MFCD00069842
CID:313691
PubChem ID:24892370
Update Time:2025-04-19
D-(+)-Cellotriose Chemical and Physical Properties
Names and Identifiers
-
- D-(+)-Cellotriose
- Cellotriose
- 4)-O-b-D-glucopyranosyl-(1®
- D-maltotriose
- Glcβ(1-4)Glcβ(1-4)Glc
- D-Glucosyl-beta-(1→4)-D-glucosyl-beta-(1→4)-D-glucose
- D-Cellutriose
- O-beta-D-Glucopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->4)-D-glucose
- D-Glucose, O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-
- (beta-D-Glc-[1->4])2-D-Glc
- beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucose
- FYGDTMLNYKFZSV-ZWSAEMDYSA-N
- 9061-30-7
- 790703C1-D603-49B6-8520-0FD9965B0523
- W-202365
- Cellodextrin
- (beta-D-Glc-[1-->4])2-D-Glc
- 33404-34-1
- (3R,4R,5S,6R)-5-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol
- (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucopyranose
- C06219
- D-Glucose, O-D-glucopyranosyl
- D-Glucose, O-beta-D-glucopyranosyl
- C01898
- D-(+)-Cellotriose, >=93%
- CHEBI:3528
- O-beta-D-Glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-D-glucose
- GEO-03839
- beta-D-Glcp-(1->4)-beta-D-Glcp-(1->4)-D-Glc
- Cellooligosaccharide
- CHEBI:3523
- MFCD00069842
- 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl]oxy-tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- SCHEMBL81176
- d-cellotriose
- maltotriose
- maltodextrin
- alpha-D-Glcp-(1->4)-alpha-D-Glcp-(1->4)-alpha-D-Glcp
- Amylotriose
- alpha-maltotriose
- DA-62620
- (3R,4R,5S,6R)-5-{[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
-
- MDL: MFCD00069842
- Inchi: 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16?,17+,18+/m1/s1
- InChI Key: FYGDTMLNYKFZSV-ZWSAEMDYSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O
Computed Properties
- Exact Mass: 504.16900
- Monoisotopic Mass: 504.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 269A^2
- XLogP3: -6.9
Experimental Properties
- Color/Form: No data available
- Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 209°C(lit.)
- Boiling Point: 865.2±65.0 °C at 760 mmHg
- Flash Point: 477.0±34.3 °C
- Refractive Index: 1.673
- Solubility: Slightly soluble (13 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water at 50mg/ml /n
- PSA: 268.68000
- LogP: -7.57300
- Sensitiveness: Hygroscopic
- Solubility: Soluble in water at 50mg/ml/n
D-(+)-Cellotriose Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:3-10
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
D-(+)-Cellotriose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121022-25mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 25mg |
¥2076.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121022-5mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 5mg |
¥649.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C121022-1mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 1mg |
¥303.90 | 2023-09-03 | |
| Apollo Scientific | BIC6206-5mg |
D-(+)-Cellotriose |
33404-34-1 | 5mg |
£110.00 | 2023-09-01 | ||
| Apollo Scientific | BIC6206-10mg |
D-(+)-Cellotriose |
33404-34-1 | 10mg |
£144.00 | 2023-09-01 | ||
| Apollo Scientific | BIC6206-25mg |
D-(+)-Cellotriose |
33404-34-1 | 25mg |
£266.00 | 2023-09-01 | ||
| Apollo Scientific | OR5590T-10mg |
D-(+)-Cellotriose |
33404-34-1 | 10mg |
£144.00 | 2024-05-23 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D805962-1mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 1mg |
¥310.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D805962-5mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 5mg |
¥670.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D805962-25mg |
D-(+)-Cellotriose |
33404-34-1 | 95% | 25mg |
¥2,966.00 | 2022-09-29 |
D-(+)-Cellotriose Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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- 79647-56-6((1S,3R,6S,8R,11S,13R,16S,18R,21S,23R,26S,28R,31S,33R)-5,10,15,20,25,30,35-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.2~3,6~.2~8,11~.2~13,16~.2~18,21~.2~23,26~.2~28,31~]nonatetracontane-36,37,38,39,40,41,42,4)
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